![molecular formula C11H19NO B6214659 {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol CAS No. 2751610-80-5](/img/no-structure.png)
{5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol
Overview
Description
{5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol, also known as CABM, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. CABM is a bicyclic compound that contains a cyclobutyl ring and an azabicyclo[3.1.1]heptane ring, which gives it a rigid and stable structure.
Mechanism of Action
The mechanism of action of {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol is not fully understood, but it is believed to act as a partial agonist for certain GPCRs, including the dopamine D2 receptor. This partial agonist activity may result in a decrease in the activity of these receptors, which can lead to a decrease in the release of neurotransmitters such as dopamine and serotonin. Additionally, {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol may also interact with ion channels, which can affect neuronal signaling.
Biochemical and Physiological Effects:
{5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol has been shown to have various biochemical and physiological effects. It has been shown to decrease the release of dopamine and serotonin in the brain, which can lead to a decrease in neuronal activity. Additionally, {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol has been shown to have anxiolytic and antidepressant effects in animal models. However, the exact physiological effects of {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol are still being studied.
Advantages and Limitations for Lab Experiments
One advantage of using {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol in lab experiments is its unique chemical structure, which allows it to interact with specific receptors and ion channels. Additionally, {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol has been shown to have low toxicity in animal models, which makes it a safer alternative to other compounds. However, one limitation of using {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol is its low yield in the synthesis process, which can make it difficult to obtain large quantities for experiments.
Future Directions
There are many future directions for the study of {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol. One direction is the development of new drugs based on the structure of {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol and its physiological effects. Finally, the synthesis method for {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol could be optimized to increase the yield and make it more accessible for research purposes.
Conclusion:
In conclusion, {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol, or {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol has been used as a ligand for GPCRs and as a tool for studying the function of these receptors. It has also been used in the development of new drugs for the treatment of various diseases. Further studies are needed to fully understand the mechanism of action and physiological effects of {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol.
Synthesis Methods
The synthesis of {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol involves a multi-step process that starts with the reaction of cyclobutanone with ethyl magnesium bromide to produce a Grignard reagent. This reagent then reacts with 1,3-dibromopropane to form a cyclobutylcarbinol intermediate. The intermediate is then treated with sodium hydroxide and heated to produce the final product, {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol. The yield of this synthesis method is around 30%.
Scientific Research Applications
{5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol has been used in various scientific research studies due to its unique chemical structure and properties. It has been used as a ligand for G protein-coupled receptors (GPCRs) and as a tool for studying the function of these receptors. {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol has also been used to study the structure and function of ion channels, which are important in neuronal signaling. Additionally, {5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol has been used in the development of new drugs for the treatment of various diseases, including schizophrenia and depression.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol' involves the conversion of a cyclobutane derivative to a bicyclic amine, followed by reduction to the corresponding alcohol.", "Starting Materials": [ "Cyclobutane", "Sodium hydride (NaH)", "Bromine (Br2)", "N,N-Dimethylformamide (DMF)", "Sodium borohydride (NaBH4)", "Methanol (MeOH)" ], "Reaction": [ "Bromination of cyclobutane with Br2 in the presence of NaH and DMF to yield 1-bromo-cyclobutane", "Reaction of 1-bromo-cyclobutane with NaBH4 in MeOH to yield cyclobutylmethanol", "Conversion of cyclobutylmethanol to the corresponding tosylate using tosyl chloride and pyridine", "Reaction of the tosylate with ammonia to yield the bicyclic amine", "Reduction of the bicyclic amine with NaBH4 in MeOH to yield '{5-cyclobutyl-3-azabicyclo[3.1.1]heptan-1-yl}methanol'" ] } | |
CAS RN |
2751610-80-5 |
Molecular Formula |
C11H19NO |
Molecular Weight |
181.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
